Cas no 22920-77-0 (1-Nitrobutan-2-one)
1-Nitrobutan-2-one structure
Product Name:1-Nitrobutan-2-one
CAS No:22920-77-0
MF:C4H7NO3
MW:117.103281259537
CID:1038480
PubChem ID:13262584
Update Time:2025-04-20
1-Nitrobutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Nitrobutan-2-one
- 1-nitro-2-butanone
- 1-Nitro-butan-2-on
- 1-nitro-butan-2-one
- 2-Butanone, 1-nitro-
- AGN-PC-00LQXN
- AK100649
- ANW-70046
- CTK8C3400
- KB-219565
- SCHEMBL3580961
- DTXSID70532848
- 22920-77-0
- AKOS016001925
- OYLKGUAPHUZBTD-UHFFFAOYSA-N
-
- Inchi： 1S/C4H7NO3/c1-2-4(6)3-5(7)8/h2-3H2,1H3
- InChI Key： OYLKGUAPHUZBTD-UHFFFAOYSA-N
- SMILES： O=C(C[N+](=O)[O-])CC
Computed Properties
- Exact Mass: 117.04261
- Monoisotopic Mass: 117.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
1-Nitrobutan-2-one Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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